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Compound of Interest

Compound Name: Allantoic acid

Cat. No.: B017059 Get Quote

This document provides essential safety and logistical information for the proper disposal of

allantoic acid, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Safety and Hazard Information
Allantoic acid is classified as a hazardous substance. It is crucial to handle it with care,

utilizing appropriate personal protective equipment (PPE).

Hazard Classifications:

Causes skin irritation (Category 2)[1]

Causes serious eye irritation (Category 2A)[1]

May cause respiratory irritation (Category 3)[1]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Skin and Body Protection: Laboratory coat.
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Respiratory Protection: Use in a well-ventilated area. If dust is generated, a dust mask is

recommended.

Quantitative Data
Property Value

CAS Number 99-16-1

Molecular Formula C4H8N4O4[1]

Molecular Weight 176.13 g/mol [1]

Acute Toxicity Not reviewed[2]

Carcinogenicity
Not identified as a carcinogen by IARC or

ACGIH[1]

Step-by-Step Disposal Procedure
The primary directive for the disposal of allantoic acid is to adhere to local, state, and federal

regulations[1]. The following is a general procedural guide. Always consult your institution's

Environmental Health and Safety (EHS) office for specific protocols.

Step 1: Personal Protective Equipment (PPE) and Preparation

Before handling allantoic acid, ensure you are wearing the appropriate PPE as listed

above.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or fumes[1].

Have an emergency spill kit readily available.

Step 2: Waste Collection

Collect waste allantoic acid, including any contaminated materials (e.g., weighing paper,

paper towels), in a designated and clearly labeled hazardous waste container.
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Ensure the container is compatible with the chemical and is properly sealed to prevent leaks

or spills.

Step 3: Neutralization (if applicable and approved by EHS)

For small quantities of acidic waste, neutralization may be a viable pre-treatment step. This

should only be performed by trained personnel.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to an aqueous solution

of allantoic acid until the pH is neutral (pH 7).

Monitor the reaction, as it may generate heat or gas.

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be cool, dry, and well-ventilated[1].

Step 5: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's EHS or a

licensed chemical waste disposal contractor.

Do not dispose of allantoic acid down the drain or in regular trash unless explicitly permitted

by your local regulations and EHS office[3].

Accidental Release Measures
In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing full PPE, contain the spill to prevent it from spreading or entering drains[1][4].

Absorb the spilled material with an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area.

Dispose of the contaminated materials as hazardous waste.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of allantoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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